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Compound of Interest

Compound Name: 2-Hydroxyheptanal

Cat. No.: B095475 Get Quote

Technical Guide: Physical Properties of 2-
Hydroxyheptanal
This technical guide provides an in-depth overview of the key physical properties of 2-
Hydroxyheptanal, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis. This

document outlines the established values for these properties and provides detailed

experimental protocols for their determination.

Physical Properties of 2-Hydroxyheptanal
2-Hydroxyheptanal, with the chemical formula C₇H₁₄O₂ and CAS number 17046-02-5, is an

organic compound containing both a hydroxyl and an aldehyde functional group.[1][2] Its

physical properties are crucial for its handling, application, and the design of synthetic routes.

The key physical properties are summarized in the table below.

Property Value Conditions

Boiling Point 185.7°C at 760 mmHg

Density 0.934 g/cm³ Not specified
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The following sections detail standard laboratory procedures for the experimental determination

of the boiling point and density of liquid compounds such as 2-Hydroxyheptanal.

Determination of Boiling Point (Capillary Method)
This method is suitable for determining the boiling point of a small quantity of a liquid. The

boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding

atmospheric pressure.[2][3][4]

Apparatus and Materials:

Thiele tube or a beaker with high-boiling point oil (e.g., mineral oil)

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Bunsen burner or heating mantle

Stand and clamp

Sample of 2-Hydroxyheptanal

Procedure:

Seal one end of a capillary tube by heating it in the flame of a Bunsen burner and rotating it

until the end is closed.

Place a few drops of 2-Hydroxyheptanal into the small test tube.

Place the sealed capillary tube into the test tube with the open end submerged in the liquid.

Attach the test tube to a thermometer, ensuring the sample is level with the thermometer

bulb.

Immerse the assembly in a Thiele tube or an oil bath, making sure the heat-transfer liquid is

above the level of the sample.
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Gently heat the apparatus. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube. Record this temperature.

It is good practice to repeat the measurement to ensure accuracy.

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific, accurately known volume, used to determine the

density of a liquid with high precision.

Apparatus and Materials:

Pycnometer (e.g., 25 mL or 50 mL)

Analytical balance (accurate to ±0.001 g)

Thermometer

Water bath (for temperature control)

Sample of 2-Hydroxyheptanal

Distilled water

Acetone (for cleaning and drying)

Procedure:

Thoroughly clean the pycnometer with distilled water and then rinse with acetone. Dry it

completely.
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Accurately weigh the empty, dry pycnometer on an analytical balance and record the mass

(m₁).

Fill the pycnometer with distilled water and place it in a constant temperature water bath until

it reaches thermal equilibrium (e.g., 20°C).

Ensure the pycnometer is completely full, with no air bubbles. The ground-glass stopper,

which has a capillary bore, will allow excess water to escape. Carefully wipe dry the outside

of the pycnometer.

Weigh the pycnometer filled with water and record the mass (m₂).

Empty and dry the pycnometer again.

Fill the dry pycnometer with 2-Hydroxyheptanal, bring it to the same temperature in the

water bath, dry the exterior, and weigh it. Record the mass (m₃).

The density of 2-Hydroxyheptanal can then be calculated using the following formula:

Density of 2-Hydroxyheptanal = [(m₃ - m₁) / (m₂ - m₁)] * Density of water at the

experimental temperature

The density of water at various temperatures is well-documented and can be found in

reference tables.

Workflow for Physical Characterization
The determination of the physical properties of a chemical compound is a fundamental step in

its overall characterization. The following diagram illustrates a generalized workflow for this

process.
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Physical Characterization Workflow
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Caption: Generalized workflow for the physical characterization of a liquid chemical compound.

This workflow begins with obtaining a pure sample, followed by the parallel determination of

various physical properties. The collected data is then compiled, analyzed, and documented in

a technical report.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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